N-(3-ethylphenyl)-N'-(2-{[6-(1-pyrrolidinyl)-4-pyrimidinyl]amino}ethyl)urea

• IUPAC Name: 1-(3-ethylphenyl)-3-[2-[(6-pyrrolidin-1-ylpyrimidin-4-yl)amino]ethyl]urea
• InChI: InChI=1S/C19H26N6O/c1-2-15-6-5-7-16(12-15)24-19(26)21-9-8-20-17-13-18(23-14-22-17)25-10-3-4-11-25/h5-7,12-14H,2-4,8-11H2,1H3,(H,20,22,23)(H2,21,24,26)
• InChI Key: NJFADJXCDTZCQB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)NC(=O)NCCNC2=CC(=NC=N2)N3CCCC3
• Molecular Formula: C19H26N6O
• Molecular Weight: 354.4 g/mol

Description

N-(3-ethylphenyl)-N'-(2-{[6-(1-pyrrolidinyl)-4-pyrimidinyl]amino}ethyl)urea is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as EPPU and is a potent inhibitor of the protein kinase CK2. CK2 is a ubiquitous protein kinase that plays a critical role in cell signaling and is involved in various cellular processes, including cell growth and proliferation, apoptosis, and DNA repair.

Mechanism of Action

EPPU inhibits the activity of CK2 by binding to the ATP-binding site of the enzyme. This prevents the enzyme from phosphorylating its substrates, which leads to a disruption of cellular signaling pathways. The inhibition of CK2 by EPPU has been shown to have various cellular effects, including the induction of apoptosis and the inhibition of cell proliferation.
Biochemical and physiological effects:
EPPU has been shown to have various biochemical and physiological effects. It has been found to induce apoptosis in cancer cells and inhibit cell proliferation. EPPU has also been shown to have anti-inflammatory properties and has been investigated as a potential treatment for inflammatory diseases. Additionally, EPPU has been found to have neuroprotective effects and has been investigated as a potential treatment for neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

EPPU has several advantages for use in lab experiments. It is a potent and specific inhibitor of CK2, which makes it a valuable tool for studying the role of CK2 in various cellular processes. EPPU has also been shown to have anticancer properties, which makes it a potential chemotherapeutic agent. However, there are some limitations to the use of EPPU in lab experiments. It is a relatively new compound, and its long-term effects are not yet fully understood. Additionally, the mechanism of action of EPPU is complex, and further research is needed to fully understand its effects.

Future Directions

There are several future directions for research involving EPPU. One area of research is the investigation of EPPU as a potential treatment for cancer. EPPU has been shown to have anticancer properties, and further research is needed to determine its effectiveness as a chemotherapeutic agent. Another area of research is the investigation of EPPU as a potential treatment for inflammatory diseases. EPPU has been found to have anti-inflammatory properties, and further research is needed to determine its effectiveness as a treatment for these conditions. Additionally, further research is needed to fully understand the mechanism of action of EPPU and its long-term effects.

Synthesis Methods

The synthesis of EPPU involves the reaction of 3-ethylphenyl isocyanate with 2-{[6-(1-pyrrolidinyl)-4-pyrimidinyl]amino}ethylamine. The reaction is carried out in the presence of a suitable solvent and a catalyst. The resulting product is purified by recrystallization or chromatography.

Scientific Research Applications

EPPU has been extensively studied for its potential applications in scientific research. It has been found to be a potent inhibitor of CK2, which makes it a valuable tool for studying the role of CK2 in various cellular processes. EPPU has also been shown to have anticancer properties and has been investigated as a potential chemotherapeutic agent.